Cas no 1214385-80-4 (3-Methyl-2-(trifluoromethyl)mandelic acid)

• Product Name: 3-Methyl-2-(trifluoromethyl)mandelic acid
• CAS No: 1214385-80-4
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 4791546
• Update Time: 2023-08-17

3-Methyl-2-(trifluoromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(trifluoromethyl)mandelic acid
• 3-Methyl-2-(trifluoromethyl)mandelic acid

• Inchi： 1S/C10H9F3O3/c1-5-3-2-4-6(8(14)9(15)16)7(5)10(11,12)13/h2-4,8,14H,1H3,(H,15,16)
• InChI Key： TVRFEHPRYCOPIA-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC=CC=1C(C(=O)O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5